4-((3-methylpiperidin-1-yl)sulfonyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide

• IUPAC Name: 4-(3-methylpiperidin-1-yl)sulfonyl-N-thieno[2,3-d]pyrimidin-4-ylbenzamide
• InChI: InChI=1S/C19H20N4O3S2/c1-13-3-2-9-23(11-13)28(25,26)15-6-4-14(5-7-15)18(24)22-17-16-8-10-27-19(16)21-12-20-17/h4-8,10,12-13H,2-3,9,11H2,1H3,(H,20,21,22,24)
• InChI Key: JVPMXXUERDFTHO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C4C=CSC4=NC=N3
• Molecular Formula: C19H20N4O3S2
• Molecular Weight: 416.5 g/mol

Description

4-((3-methylpiperidin-1-yl)sulfonyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemical research. This compound is also known as GSK2334470, which is a small molecule inhibitor of the AMP-activated protein kinase (AMPK) pathway.

Scientific Research Applications

Antitumor and Antibacterial Agents

A novel series of compounds, including thieno[3,2-d]pyrimidin-2-yl-amino-benzene-sulfonamides, were synthesized and evaluated for their in vitro activity against human tumor cell lines (liver cancer HepG-2, colon cancer HT-29, and lung cancer NCI-H460) and for antibacterial activity. Compounds showed higher activity against all cell lines than the standard drug doxorubicin. Additionally, these compounds exhibited high activity against Gram-positive and Gram-negative bacteria, indicating their potential as antitumor and antibacterial agents (Hafez et al., 2017).

Antimicrobial Activity

Novel 4-{4-(methylamino)thieno[3,2-d]pyrimidin-2-yl}benzohydrazide derivatives were synthesized and demonstrated high antibacterial activity towards Escherichia coli, Pseudomonas, Staphylococcus aureus, and Bacillus. These findings suggest the potential of thieno[2,3-d]pyrimidin-4-yl compounds in antimicrobial applications (Giri et al., 2017).

Antioxidant, Antimicrobial, and Antitubercular Activities

A series of pyrimidine-azetidinone analogues were synthesized, showing promising antioxidant, in vitro antimicrobial, and antitubercular activities. These compounds underline the potential of thieno[2,3-d]pyrimidin-4-yl derivatives in developing new drugs with multifaceted biological activities (Chandrashekaraiah et al., 2014).

Novel Synthesis Approaches

A green approach to the synthesis of pharmacologically important thieno[2,3-d]pyrimidin-4(3H)-ones was reported, highlighting a catalytic four-component reaction that is characterized by step economy, reduced catalyst loading, and easy purification. This method presents an efficient way to produce these compounds, which are significant in drug development processes (Shi et al., 2018).